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Compound of Interest

Compound Name:
5,6-Dimethoxy-2-

isopropenylbenzofuran

Cat. No.: B158338 Get Quote

An In-depth Technical Guide to 5,6-Dimethoxy-2-
isopropenylbenzofuran
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and currently understood biological significance of 5,6-Dimethoxy-2-isopropenylbenzofuran,

a natural product isolated from the roots of Ligularia stenocephala. This document is intended

to serve as a foundational resource for researchers and professionals engaged in the fields of

natural product chemistry, pharmacology, and drug discovery.

Core Chemical Identifiers
A precise understanding of the chemical identity of a compound is fundamental to research and

development. The following table summarizes the key chemical identifiers for 5,6-Dimethoxy-
2-isopropenylbenzofuran.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b158338?utm_src=pdf-interest
https://www.benchchem.com/product/b158338?utm_src=pdf-body
https://www.benchchem.com/product/b158338?utm_src=pdf-body
https://www.benchchem.com/product/b158338?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value Source

CAS Number 34293-09-9 [1][2]

Molecular Formula C₁₃H₁₄O₃ Inferred from structure

Molecular Weight 218.25 g/mol Calculated

IUPAC Name
5,6-dimethoxy-2-(prop-1-en-2-

yl)benzofuran
Systematically generated

SMILES
COC1=C(OC)C=C2C(=C1)OC

=C2C(=C)C
Systematically generated

Natural Source

Roots of Ligularia

stenocephala MATSUM. et

KOIDZ.

[2][3]

Physicochemical Properties
Detailed experimental data on the physicochemical properties of 5,6-Dimethoxy-2-
isopropenylbenzofuran are not extensively reported in publicly available literature. The

compound is described as a neutral substance.[1] Commercial suppliers indicate that it is

soluble in solvents such as chloroform, dichloromethane, ethyl acetate, DMSO, and acetone.

Synthesis and Characterization
A documented synthesis of 5,6-Dimethoxy-2-isopropenylbenzofuran provides a viable route

for obtaining this compound for research purposes.[1]

Experimental Protocol: Synthesis of 5,6-Dimethoxy-2-
isopropenylbenzofuran[1]
The synthesis involves the reaction of 4,5-Dimethoxy-2-iodophenyl acetate with cuprous

isopropenylacetylide in pyridine.

Materials:

4,5-Dimethoxy-2-iodophenyl acetate
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Cuprous isopropenylacetylide

Pyridine

Diethyl ether

Celite

Procedure:

A solution of 4,5-Dimethoxy-2-iodophenyl acetate (2.07 g) in pyridine (20 ml) is added to a

suspension of cuprous isopropenylacetylide (909 mg) in pyridine (20 ml).

The mixture is refluxed under a nitrogen atmosphere for 22 hours.

After cooling, the reaction mixture is diluted with diethyl ether (250 ml) and filtered through

Celite.

The filtrate is washed and dried.

The solvent is evaporated under reduced pressure to yield a residual oil.

Purification:

The resulting oil contains a mixture of the desired benzofuran and an en-yne byproduct.

Separation is achieved by base treatment, which converts the en-yne to a water-soluble salt,

allowing for the isolation of the neutral 5,6-Dimethoxy-2-isopropenylbenzofuran.

Characterization:

The structure of the synthesized compound was confirmed by proton magnetic resonance

(P.m.r.) spectroscopy. The reported P.m.r. spectrum (in CDCl₃) shows signals corresponding to

the isopropenyl and benzofuran protons.[1]

Biological Activity and Potential Applications
As of the latest available information, there is a significant lack of published research on the

specific biological activities of 5,6-Dimethoxy-2-isopropenylbenzofuran. While the broader
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class of benzofurans is known to possess a wide range of pharmacological properties,

including antimicrobial, anti-inflammatory, and anticancer activities, specific studies on this

particular derivative are not prevalent in the scientific literature.

It is important to distinguish 5,6-Dimethoxy-2-isopropenylbenzofuran from the structurally

similar compound 5,6-Dimethoxyisobenzofuran-1(3H)-one, which has been investigated for its

potential anticancer activities, including the induction of apoptosis.[4] Researchers should

exercise caution in attributing the biological activities of the latter to the former.

The natural origin of 5,6-Dimethoxy-2-isopropenylbenzofuran from Ligularia stenocephala, a

plant used in traditional medicine, suggests that it may possess uninvestigated biological

properties.[2][3] Further research is warranted to explore its potential therapeutic applications.

Logical Workflow for Investigation
The following diagram illustrates a logical workflow for the future investigation of 5,6-
Dimethoxy-2-isopropenylbenzofuran, from initial acquisition to biological screening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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